Cas no 1261861-67-9 (2-Chloro-4'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Chloro-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261861-67-9
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 4988115
• Update Time: 2025-07-21

2-Chloro-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-(trifluoromethoxy)propiophenone
• 2-chloro-1-(4-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H8ClF3O2/c1-6(11)9(15)7-2-4-8(5-3-7)16-10(12,13)14/h2-6H,1H3
• InChI Key： WDRINJFJBHGDEZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Chloro-4'-(trifluoromethoxy)propiophenone

Professional Introduction to 2-Chloro-4'-(trifluoromethoxy)propiophenone (CAS No. 1261861-67-9)

2-Chloro-4'-(trifluoromethoxy)propiophenone, identified by its Chemical Abstracts Service (CAS) number 1261861-67-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of propiophenones, which are widely recognized for their versatile applications in the synthesis of biologically active molecules. The structural features of 2-Chloro-4'-(trifluoromethoxy)propiophenone, particularly the presence of a chloro substituent and a trifluoromethoxy group, make it a valuable intermediate in the development of novel therapeutic agents.

The chloro and trifluoromethoxy functional groups in this molecule contribute to its unique reactivity and electronic properties. The chloro group, being electron-withdrawing, can influence the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic addition reactions. On the other hand, the trifluoromethoxy group, known for its electron-donating resonance effect and strong fluorine-induced dipole moment, can enhance the lipophilicity and metabolic stability of the resulting drug candidates. These characteristics make 2-Chloro-4'-(trifluoromethoxy)propiophenone an attractive building block for medicinal chemists aiming to design compounds with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The propiophenone scaffold has been particularly explored for its potential in modulating enzyme activities and receptor interactions. For instance, derivatives of propiophenones have shown promise in inhibiting kinases, proteases, and other enzymes involved in cancer progression. The introduction of halogenated and fluorinated substituents into these molecules has further enhanced their binding affinity and selectivity. This has led to several preclinical studies investigating the efficacy of compounds derived from 2-Chloro-4'-(trifluoromethoxy)propiophenone in models of oncology and inflammatory diseases.

One of the most compelling aspects of 2-Chloro-4'-(trifluoromethoxy)propiophenone is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of both a reactive carbonyl group and an aromatic ring provides multiple opportunities for constructing complex molecular architectures. Transition-metal-catalyzed reactions such as Suzuki-Miyaura coupling, Heck reaction, and Buchwald-Hartwig amination can be employed to introduce diverse substituents at various positions on the aromatic ring. These reactions are highly efficient and scalable, making them ideal for industrial applications in drug manufacturing.

Recent advancements in computational chemistry have also highlighted the potential of 2-Chloro-4'-(trifluoromethoxy)propiophenone as a scaffold for virtual screening campaigns. Molecular modeling studies have demonstrated that modifications at the chloro and trifluoromethoxy positions can fine-tune the binding interactions with target proteins. This approach has enabled researchers to rapidly identify lead compounds with high binding affinity and minimal off-target effects. Such computational strategies are becoming increasingly integral to drug discovery pipelines, reducing both time-to-market and development costs.

The synthesis of 2-Chloro-4'-(trifluoromethoxy)propiophenone itself is an intriguing challenge that showcases the ingenuity of organic chemists. Traditional synthetic routes often involve multi-step sequences involving halogenation, methylation, and condensation reactions. However, recent methodologies have focused on more streamlined approaches using catalytic systems that minimize byproduct formation. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the propiophenone core with high regioselectivity. These advances not only improve efficiency but also align with green chemistry principles by reducing waste generation.

The pharmacological potential of derivatives derived from 2-Chloro-4'-(trifluoromethoxy)propiophenone continues to be explored across various therapeutic areas. In oncology research, for instance, propiophenone-based compounds have been investigated for their ability to inhibit tyrosine kinases involved in tumor growth and metastasis. Preclinical data suggest that certain derivatives exhibit potent antitumor activity with acceptable toxicity profiles. Similarly, in neurology, these molecules have shown promise as modulators of neurotransmitter receptors, offering potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The role of fluorine-containing moieties in drug design cannot be overstated. The introduction of fluorine atoms into pharmaceuticals often leads to enhanced metabolic stability, improved blood-brain barrier penetration, and increased binding affinity due to changes in electronic properties and hydrophobicity. The trifluoromethoxy group in 2-Chloro-4'-(trifluoromethoxy)propiophenone exemplifies these benefits, making it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

As research continues to evolve, the applications of 2-Chloro-4'-(trifluoromethoxy)propiophenone are expected to expand into new frontiers such as immunotherapy and anti-viral drug development. The compound's structural versatility allows for modifications that can target diverse biological pathways without compromising overall efficacy. This adaptability is crucial in an era where personalized medicine is becoming increasingly prevalent.

In conclusion,2-Chloro-4'-(trifluoromethoxy)propiophenone (CAS No. 1261861-67-9) represents a significant asset in pharmaceutical research due to its unique structural features and broad applicability across multiple therapeutic areas. Its role as an intermediate in synthetic chemistry continues to drive innovation in drug discovery efforts worldwide.